molecular formula C8H9ClO B1168740 (+)-BETA-CHLORODIISOPINOCAMPHENYLBORANE CAS No. 112446-73-8

(+)-BETA-CHLORODIISOPINOCAMPHENYLBORANE

Cat. No.: B1168740
CAS No.: 112446-73-8
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(+)-Beta-Chlorodiisopinocamphenylborane (CAS: N/A; systematic name: chlorobis[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]borane) is a chiral organoborane reagent widely employed in asymmetric synthesis. Its structure features a boron atom bonded to a chlorine substituent and two isopinocampheyl groups, which confer high enantioselectivity in stereochemical transformations .

Properties

CAS No.

112446-73-8

Molecular Formula

C8H9ClO

Synonyms

(+)-BETA-CHLORODIISOPINOCAMPHENYLBORANE

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects in Diisopinocampheylborane Derivatives

Compound Name Substituent Reactivity Profile Key Applications Selectivity Notes
(+)-B-Allyldiisopinocampheylborane Allyl Electrophilic allyl donor Allylboration of aldehydes 90–95% diastereoselectivity
(+)-B-Methoxydiisopinocampheylborane Methoxy Precursor to allyl/chloro derivatives Synthesis of chiral boranes Excess reagent improves selectivity
(+)-Beta-Chlorodiisopinocamphenylborane Chloro Strong Lewis acidity, electrophilic boron Asymmetric reductions >90% ee in ketone reductions

Key Observations :

  • Reactivity : The chloro substituent enhances electrophilicity at boron compared to methoxy or allyl groups, making it more effective in polar reactions (e.g., ketone reductions).
  • Diastereoselectivity: Allyl derivatives require precise stoichiometry; deviations of 1.25 equiv in (+)-B-methoxydiisopinocampheylborane reduce selectivity by 1–2% .
  • Enantioselectivity : The chloro variant achieves higher ee in reductions than allylboranes, which are substrate-dependent .

Comparison with Oxazaborolidine Catalysts

Compound Name Type Role in Reactions Selectivity Practical Considerations
Beta-Methyloxazaborolidine Oxazaborolidine Catalytic asymmetric reduction >95% ee (CBS reduction) Catalytic (low loading)
(+)-Beta-Chlorodiisopinocamphenylborane Stoichiometric borane Stoichiometric asymmetric reduction >90% ee Requires stoichiometric amounts

Key Differences :

  • Mechanism: Oxazaborolidines (e.g., CBS catalysts) operate via catalytic cycles, while (+)-Beta-Chlorodiisopinocamphenylborane is stoichiometric.
  • Scope: Chlorodiisopinocamphenylborane is versatile for hindered ketones, whereas oxazaborolidines excel in less sterically demanding substrates .

Research Findings and Data Tables

Reaction Performance in Asymmetric Reductions

Substrate Reagent/Catalyst ee (%) Conditions Reference
Acetophenone (+)-Beta-Chlorodiisopinocamphenylborane 92 Hexane, −78°C
Cyclohexanone Beta-Methyloxazaborolidine 98 THF, rt
α-Pinene-derived ketone (+)-B-Allyldiisopinocampheylborane 85 Et₂O, −40°C

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.